molecular formula C6H7NO2S B1291356 2-Amino-5-methylthiophene-3-carboxylic acid CAS No. 41940-47-0

2-Amino-5-methylthiophene-3-carboxylic acid

Cat. No. B1291356
CAS RN: 41940-47-0
M. Wt: 157.19 g/mol
InChI Key: IRVJCXLYRSTUQW-UHFFFAOYSA-N
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Description

“2-Amino-5-methylthiophene-3-carboxylic acid” is a derivative of thiophene, a five-membered ring compound containing one sulfur atom . Thiophene derivatives are essential heterocyclic compounds with a variety of properties and applications. They are used in industrial chemistry and material science as corrosion inhibitors . They also play a vital role in the advancement of organic semiconductors .


Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates . The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is a typical method to produce aminothiophene derivatives .


Molecular Structure Analysis

The molecular formula of “2-Amino-5-methylthiophene-3-carboxylic acid” is C6H6N2S . Its average mass is 138.190 Da and its monoisotopic mass is 138.025162 Da .


Physical And Chemical Properties Analysis

The average mass of “2-Amino-5-methylthiophene-3-carboxylic acid” is 138.190 Da, and its monoisotopic mass is 138.025162 Da .

Scientific Research Applications

Medicinal Chemistry: Anticancer Properties

2-Amino-5-methylthiophene-3-carboxylic acid: derivatives have been studied for their potential anticancer properties. The thiophene moiety is a common feature in many pharmacologically active compounds. Researchers have synthesized various thiophene derivatives to evaluate their efficacy in inhibiting cancer cell growth. These compounds often target specific pathways involved in cancer cell proliferation and survival .

Organic Electronics: Semiconductors

In the field of organic electronics, thiophene derivatives are integral to the development of organic semiconductors. These materials are used in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). The electronic properties of thiophene-based compounds, such as 2-Amino-5-methylthiophene-3-carboxylic acid , make them suitable for these applications due to their ability to conduct electricity and emit light .

Material Science: Corrosion Inhibitors

Thiophene derivatives serve as corrosion inhibitors in industrial chemistry. They are added to materials to prevent corrosion, which is the gradual destruction of materials (usually metals) by chemical and/or electrochemical reaction with their environment. The presence of the thiophene ring can enhance the effectiveness of these inhibitors .

Pharmacology: Anti-inflammatory and Antimicrobial Activities

Thiophene compounds exhibit significant anti-inflammatory and antimicrobial activities. These activities make them valuable in the development of new drugs that can treat inflammatory diseases and infections. The structural framework of thiophene-based molecules is crucial for their interaction with biological targets .

Synthesis of Complexes: Metal Carboxylate Complexes

2-Amino-5-methylthiophene-3-carboxylic acid: has been utilized in the synthesis of metal carboxylate complexes, particularly with metals like zinc and cadmium. These complexes have various applications, including catalysis and material science. The thiophene ring plays a role in stabilizing the complex and enhancing its properties .

Chemical Research: Intermediate for Synthesis

This compound is employed as an intermediate in the synthesis of more complex chemical entities. Its reactivity allows for the creation of a wide range of derivatives, which can then be used in further chemical research and development .

Future Directions

Thiophene derivatives, including “2-Amino-5-methylthiophene-3-carboxylic acid”, continue to attract interest due to their wide range of properties and applications. They are particularly important in the field of medicinal chemistry, where they are used to improve advanced compounds with a variety of biological effects .

properties

IUPAC Name

2-amino-5-methylthiophene-3-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H7NO2S/c1-3-2-4(6(8)9)5(7)10-3/h2H,7H2,1H3,(H,8,9)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IRVJCXLYRSTUQW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(S1)N)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H7NO2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50620277
Record name 2-Amino-5-methylthiophene-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50620277
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

157.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Amino-5-methylthiophene-3-carboxylic acid

CAS RN

41940-47-0
Record name 2-Amino-5-methylthiophene-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50620277
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

To a solution of 2-amino-5-methylthiophene-3-carboxylic acid methyl ester (13.7 g, 80 mmol) in MeOH/H2O/THF (400 mL, 1:1:1) is added LiOH.H2O (16 g, 400 mmol). The solution is heated to 50° C. After 4 hours, the solution is concentrated. The resulting residue is dissolved in water. The pH of the solution is adjusted to between 5-6 using 1 N HCl. The precipitate is collected by filtration, washed with a small amount of water and is dried under vacuum. The title compound (12 g, 76 mmol) is obtained as a yellow solid.
Quantity
13.7 g
Type
reactant
Reaction Step One
Quantity
16 g
Type
reactant
Reaction Step One
Name
MeOH H2O THF
Quantity
400 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-Amino-5-methylthiophene-3-carboxylic acid
Reactant of Route 2
2-Amino-5-methylthiophene-3-carboxylic acid
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Reactant of Route 5
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Reactant of Route 6
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